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Compound Focus: Caldiamide sodium

CAS No.: 131410-50-9

Cat. No.: S1496349

Get Quote

Substance Identification & Basic Data

The table below summarizes the key identifying information for Caldiamide Sodium from the search results

[1] [2].

Property Details

Chemical
Name

Caldiamide Sodium [2]

CAS Number 128326-81-8 [2]

Synonym NaCa DTPA-BMA (diethylenetriaminepentaacetic acid bis-methylamide) [1]

Molecular
Formula

C₁₆H₂₇CaN₅O₈ [2]

Molecular
Weight

457.494 g/mol [2]

Known Use Component (in a 1:20 molar ratio with Gd DTPA-BMA) in the formulation of the

contrast agent Gadodiamide injection (Omniscan) [1].
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Known Stability & Handling Considerations

The primary research available indicates that the calcium ion in Caldiamide Sodium can be partially

displaced in vivo by endogenous zinc and copper ions, forming metabolized complexes [1]. This suggests

that stability could be a concern in environments that mimic certain biological conditions.

For safe handling in a laboratory setting, the general advice from a safety data sheet recommends [2]:

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.
Handling: Avoid forming dust and aerosols. Use personal protective equipment, including gloves and

safety goggles.
Incompatibilities: Store separately from foodstuffs and incompatible materials (though specific

incompatible materials are not listed).

Recommendations for Further Research

The current search results lack the specific technical data you require. To build a comprehensive technical

support guide, you may need to pursue the following avenues:

Consult Manufacturer Documentation: The most reliable and detailed information on storage

conditions, stability (e.g., shelf life, degradation kinetics under various pH and temperature
conditions), and purity specifications will likely be found in the technical data sheets from

manufacturers or suppliers of Caldiamide Sodium.
Search Patent Literature: Detailed synthetic procedures and formulation data are often disclosed in

patent documents.
Design Experimental Characterization: In the absence of published data, designing your own

stability-indicating studies (e.g., using HPLC under different stress conditions like heat, light, and pH)
will be necessary to generate the required quantitative data.

Experimental Stability Workflow

To help plan your own stability studies, here is a generalized workflow for characterizing the stability of a

chemical substance like Caldiamide Sodium. You can use this as a starting point and adapt it with specific

experimental parameters.
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Stress Conditions

Analysis Methods

Start: Stability Study

Sample Preparation

Apply Stress Conditions

Analytical Measurement Elevated
Temperature Humidity pH Variation Light Exposure
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Caldiamide sodium storage conditions stability]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1496349#caldiamide-

sodium-storage-conditions-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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